![molecular formula C19H19N3OS B2953137 4-(dimethylamino)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide CAS No. 476295-33-7](/img/structure/B2953137.png)
4-(dimethylamino)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(Dimethylamino)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide, also known as DMAPT, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. DMAPT is a synthetic compound that belongs to the thiazole family and has been shown to exhibit anti-cancer properties.
Scientific Research Applications
Synthesis and Biological Evaluation
4-(Dimethylamino)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide is a compound involved in the synthesis of various derivatives with potential applications in neuroscience and material science. For example, derivatives of this compound have been synthesized for evaluation as central nervous system agents, showing significant antitetrabenazine activity, which is a property of most antidepressants. The stereochemical configuration of these compounds has been tentatively assigned based on chemical arguments and supported by 13C NMR chemical shift data (Martin et al., 1981).
Corrosion Inhibition
In addition to pharmacological applications, derivatives of this compound have been explored as corrosion inhibitors. For instance, benzothiazole derivatives have been synthesized to study their corrosion inhibiting effect against steel in a 1 M HCl solution. These studies involve electrochemical impedance spectroscopy, potentiodynamic polarization, and weight loss methods, demonstrating the compound's efficiency in providing stability and higher inhibition efficiencies against steel corrosion (Hu et al., 2016).
Positron Emission Tomography Imaging
Furthermore, novel benzamides, including this compound, have been synthesized as potential ligands for positron emission tomography (PET) imaging of metabotropic glutamate 1 (mGlu1) receptor in the brain. This research illustrates the compound's utility in developing tools for neuroimaging, contributing to the understanding of neurological disorders (Fujinaga et al., 2012).
Antimicrobial and Antitumor Activities
The chemical behavior of 4-(dimethylaminomethylene)-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-5(4H)-one, a related compound, towards active methylene reagents has led to the synthesis of pyrazolopyridine derivatives. These derivatives have been evaluated for their antioxidant, antitumor, and antimicrobial activities, showcasing the broader pharmacological potential of compounds within this chemical family (El‐Borai et al., 2013).
Photometric and Qualitative Reagent for Selenium
4-Dimethylamino-1,2-phenylenediamine, a structurally similar compound, has been investigated as a photometric and qualitative reagent for selenium, further demonstrating the versatility of dimethylamino derivatives in analytical chemistry (Demeyere & Hoste, 1962).
properties
IUPAC Name |
4-(dimethylamino)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS/c1-13-17(14-7-5-4-6-8-14)20-19(24-13)21-18(23)15-9-11-16(12-10-15)22(2)3/h4-12H,1-3H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVLGHOXJLPCFMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)N(C)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.